Cas no 106263-53-0 (Ethyl 3-Oxo-3-4-(trifluoromethyl)phenylpropanoate)

Ethyl 3-Oxo-3-4-(trifluoromethyl)phenylpropanoate Properties

Names and Identifiers

• Ethyl 3-oxo-3-(4-(trifluoromethyl)phenyl)propanoate
• Ethyl (4-trifluoromethylbenzoyl)acetate
• 3-Oxo-3-(4-trifluoromethylphenyl)propanoicacid ethyl ester
• ETHYL 3-[4-(TRIFLUOROMETHYL)PHENYL]-3-OXOPROPANOATE
• Ethyl 3-oxo-3-[4-(trifluoromethyl)phenyl]propanoate
• Ethyl 2-4-(Trifluoromethyl)benzoylacetate
• Ethyl 3-(4-trifluoromethylphenyl)-3-oxopropionate
• Ethyl 3-oxo-3-4-(trifluoromethyl)phenylpropanoate
• Ethyl 2-[4-(TrifluoroMethyl)benzoyl]acetate
• ETHYL 3-(4-TRIFLUOROMETHYL-PHENYL)-3-OXOPROPANOATE
• ethyl β-oxo-4-(trifluoromethyl)-benzenepropanoic acid
• 3-OXO-3-(4-TRIFLUOROMETHYLPHENYL)PROPIONIC ACID ETHYL ESTER
• beta-Oxo-4-(trifluoromethyl)benzenepropanoic acid ethyl ester
• Benzenepropanoic acid, β-oxo-4-(trifluoromethyl)-, ethyl ester
• 3-Oxo-3-(4-trifluoromethylphenyl)propanoic acid ethyl ester
• Ethyl 4-(trifluoromethyl)benzoylacetate
• ETHYL(4-TRIFLUOROMETHYLBENZOYL)ACETATE
• HVHVSJPSN
• Ethyl 3-oxo-3-(4-trifluoromethyl-phenyl)-propionate
• 3-OXO-3-(4-TRIFLUOROMETHYLPHENYL)PROPIONICACIDETHYLESTER
• AKOS005064019
• Ethyl (4'-Trifluoromethylbenzoyl)acetate
• 106263-53-0
• SCHEMBL1349394
• Benzenepropanoic acid, beta-oxo-4-(trifluoromethyl)-, ethyl ester
• DTXSID70375095
• AM685
• MFCD03424818
• Ethyl 3-(4-(trifluoromethyl)phenyl)-3-oxo-propanoate
• 3-oxo-3-(4-trifluoromethyl-phenyl)-propionic acid ethyl ester
• PS-7369
• ethyl 3-oxo-3-[4-(trifluoromethyl) phenyl]propanoate
• SY003913
• 3-oxo-3-(4-trifluoromethyl phenyl)propanoic acid ethyl ester
• CS-W010149
• AC-7085
• ethyl 3-oxo-3-(4-trifluoromethylphenyl)propionate
• FT-0689859
• J-001554
• Ethyl 3-[4-(trifluoromethyl)phenyl]-3-oxopropanoate
• ethyl 2-[4-(trifluoromethyl)benzoyl]acetate
• ethyl 3-(4-trifluoromethyl-phenyl)-3-oxopropanoate
• Ethyl [4-(trifluoromethyl)benzoyl]acetate
• ethyl 3-oxo-3-[4-(trifluoromethyl)phenyl]propanoate
• ETHYL (4-TRIFLUOROMETHYLBENZOYL)ACETATE
• +Expand

• MDL： MFCD03424818
• InChIKey： HVHVSJPSNQIPEM-UHFFFAOYSA-N
• Inchi： 1S/C12H11F3O3/c1-2-18-11(17)7-10(16)8-3-5-9(6-4-8)12(13,14)15/h3-6H,2,7H2,1H3
• SMILES： FC(C1C([H])=C([H])C(=C([H])C=1[H])C(C([H])([H])C(=O)OC([H])([H])C([H])([H])[H])=O)(F)F

Computed Properties

• Exact Mass: 260.06600
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 5
• Monoisotopic Mass: 260.066
• Heavy Atom Count: 18
• Complexity: 304
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.8
• Tautomer Count: 3
• Surface Charge: 0
• Topological Polar Surface Area: 43.4

Experimental Properties

• LogP: 2.84130
• PSA: 43.37000
• Refractive Index: n20/D 1.4880(lit.)
• Boiling Point: 248-249 °C(lit.)
• Flash Point: 127.6±22.2 ºC,
• Solubility: Very slightly soluble (0.18 g/l) (25 º C),
• Color/Form: liquid
• Solubility: Not determined
• Density: 1.270 g/mL at 25 °C(lit.)

Ethyl 3-Oxo-3-4-(trifluoromethyl)phenylpropanoate Security Information

• WGK Germany：3
• Dangerous goods sign： F
• Hazardous Material transportation number：NONH for all modes of transport

Ethyl 3-Oxo-3-4-(trifluoromethyl)phenylpropanoate Customs Data

• HS CODE：2918300090
• Customs Data：

  China Customs Code:

  2918300090

  Overview:

  2918300090 Other aldehydes or ketones without other oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2918300090 other carboxylic acids with aldehyde or ketone function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters